Cas no 198774-27-5 (L-Propargylglycine)

L-Propargylglycine is a non-proteinogenic amino acid derivative featuring a propargyl group attached to the glycine backbone. This compound serves as a versatile building block in organic synthesis and biochemical research, particularly in click chemistry applications due to its terminal alkyne functionality. It acts as an effective inhibitor of enzymes such as cystathionine gamma-lyase (CSE), making it valuable in studies of hydrogen sulfide metabolism. Its structural properties enable selective modifications, facilitating the development of peptide-based probes and bioactive molecules. L-Propargylglycine is characterized by high purity and stability, ensuring reliable performance in both synthetic and mechanistic investigations.
L-Propargylglycine structure
L-Propargylglycine structure
Product Name:L-Propargylglycine
CAS No:198774-27-5
MF:C5H8ClNO2
MW:149.575520515442
MDL:MFCD03659731
CID:66534
PubChem ID:73425555
Update Time:2025-05-20

L-Propargylglycine Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Aminopent-4-ynoic acid hydrochloride
    • (2S)-2-Aminopent-4-ynoic acid
    • L-Propargylglycine
    • L-Propargylglycine.HCl
    • H-D-Pra-OH
    • H-PRA-OH
    • H-PROPARGYL-GLY-OH
    • D-Propargylglycine
    • L-PROPARGYL-GLY-OH
    • RARECHEM BK PT 0255
    • H-PROPARGYL-GLYCINE
    • H-GLY(PROPARGYL)-OH
    • L-C-PROPARGYLGLYCINE
    • L-Propargylglycine HCL
    • H-Gly(Propargyl)-OH.HCl
    • (S)-2-Aminopent-4-ynoic acid
    • (2S)-2-amino-4-Pentynoic acid
    • (S)-2-Amino-4-pentynoic acid
    • L-2-Propynylglycine
    • (S)-Propargylglycine
    • (S)-2-Propargylglycine
    • 4-Pentynoic acid, 2-amino-, (2S)-
    • 8R9U8RVT6V
    • (2S)-2-azanylpent-4-ynoic acid
    • (S)-alpha.Propargylglycine
    • 4-Pentynoic acid, 2-amino-, (S)-
    • (S)-alpha-propargylglycine
    • L-Propargylglycine hydrochloride (H-L-Pra-OH.HCl)
    • H-L-Pra-oh hydrochloride
    • 198774-27-5
    • (2S)-2-aminopent-4-ynoic acid;hydrochloride
    • F12349
    • 4-Pentynoic acid, 2-amino-, hydrochloride (1:1), (2S)-
    • GS-3358
    • (S)-2-Aminopent-4-ynoicacidhydrochloride
    • AM82632
    • H-L-Pra-oh hcl
    • MFCD03659731
    • CS-0101207
    • (2S)-2-aminopent-4-ynoic acid hydrochloride
    • AKOS022185120
    • H-pra-OH hydrochloride
    • L-Propargylglycine hydrochloride
    • MDL: MFCD03659731
    • Inchi: 1S/C5H7NO2.ClH/c1-2-3-4(6)5(7)8;/h1,4H,3,6H2,(H,7,8);1H/t4-;/m0./s1
    • InChI Key: UAMBUICGODABQY-WCCKRBBISA-N
    • SMILES: Cl.OC([C@H](CC#C)N)=O

Computed Properties

  • Exact Mass: 113.04800
  • Monoisotopic Mass: 113.048
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White crystalline powder
  • Density: 1.209
  • Melting Point: 232.0 ºC
  • Boiling Point: 272.1°Cat760mmHg
  • Flash Point: 118.3°C
  • Refractive Index: 1.512
  • PSA: 63.32000
  • LogP: 0.12190

L-Propargylglycine Security Information

  • WGK Germany:3
  • Safety Instruction: 22-24/25
  • FLUKA BRAND F CODES:10
  • Storage Condition:2-8°C

L-Propargylglycine Customs Data

  • HS CODE:2922499990
  • Customs Data:

    China Customs Code:

    2922499990

    Overview:

    2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    P.Imported animals and plants\Quarantine of animal and plant products
    Q.Outbound animals and plants\Quarantine of animal and plant products
    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

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L-Propargylglycine Related Literature

Additional information on L-Propargylglycine

L-Propargylglycine: A Comprehensive Overview

L-Propargylglycine, also known by its CAS number 198774-27-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and biotechnology. This compound, with the molecular formula C₃H₄N₂O₂, is a derivative of glycine and contains a propargyl group, which imparts unique chemical properties. Its structure allows for a wide range of applications, making it a valuable tool in both academic research and industrial settings.

Recent studies have highlighted the potential of L-Propargylglycine as a building block in the synthesis of bioactive molecules. Researchers have utilized its reactivity to construct complex structures with high precision. For instance, its ability to undergo alkyne chemistry has been exploited in the development of novel antibiotics and anticancer agents. This underscores its importance in drug discovery and development.

In addition to its role in drug design, L-Propargylglycine has found applications in materials science. Its unique functional groups enable the creation of advanced materials with tailored properties. For example, it has been used as a precursor in the synthesis of polymeric materials with enhanced mechanical and thermal stability. These advancements demonstrate its versatility across multiple disciplines.

The synthesis of L-Propargylglycine has also been optimized in recent years, with green chemistry principles being integrated into its production processes. This shift towards sustainable methods aligns with global efforts to reduce environmental impact while maintaining high yields and purity levels.

Moreover, the compound's biological activity has been extensively studied. Preclinical studies have shown that it exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic interventions. Its ability to modulate cellular signaling pathways has opened new avenues for treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions.

Looking ahead, the demand for L-Propargylglycine is expected to grow as researchers continue to uncover its potential applications. Its integration into cutting-edge technologies such as CRISPR-based gene editing tools further highlights its significance in modern science.

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